![molecular formula C16H25N5O B125475 4,5-Dihydro-5-((4-(4-(dimethylamino)phenyl)-1-piperazinyl)methyl)-2-oxazolamine CAS No. 144881-38-9](/img/structure/B125475.png)
4,5-Dihydro-5-((4-(4-(dimethylamino)phenyl)-1-piperazinyl)methyl)-2-oxazolamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,5-Dihydro-5-((4-(4-(dimethylamino)phenyl)-1-piperazinyl)methyl)-2-oxazolamine, also known as WAY-100635, is a selective serotonin receptor antagonist that has been extensively studied for its potential use in scientific research. This compound has been shown to have a high affinity for the 5-HT1A receptor, which is involved in regulating a wide range of physiological and behavioral processes.
Mechanism of Action
The mechanism of action of 4,5-Dihydro-5-((4-(4-(dimethylamino)phenyl)-1-piperazinyl)methyl)-2-oxazolamine involves its ability to selectively block the 5-HT1A receptor. This receptor is involved in regulating the release of serotonin, a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. By blocking this receptor, this compound can alter the balance of serotonin in the brain, which can have a wide range of effects on different physiological and behavioral processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a wide range of effects on different physiological and behavioral processes. For example, it has been shown to reduce anxiety and depression-like behaviors in animal models, suggesting that it may have potential as a treatment for these conditions. Additionally, it has been shown to modulate pain perception, which could have implications for the treatment of chronic pain.
Advantages and Limitations for Lab Experiments
The main advantage of using 4,5-Dihydro-5-((4-(4-(dimethylamino)phenyl)-1-piperazinyl)methyl)-2-oxazolamine in lab experiments is its high selectivity for the 5-HT1A receptor. This allows researchers to study the specific effects of this receptor on different processes without interfering with other neurotransmitter systems. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in the body over time.
Future Directions
There are several future directions for research involving 4,5-Dihydro-5-((4-(4-(dimethylamino)phenyl)-1-piperazinyl)methyl)-2-oxazolamine. One area of interest is its potential use as a treatment for anxiety and depression. Additionally, researchers are interested in studying the effects of this compound on different physiological and behavioral processes, including pain perception and appetite regulation. Finally, there is interest in developing new compounds that are similar to this compound but have improved pharmacokinetic properties, such as a longer half-life.
Synthesis Methods
The synthesis of 4,5-Dihydro-5-((4-(4-(dimethylamino)phenyl)-1-piperazinyl)methyl)-2-oxazolamine involves several steps, including the formation of a piperazine intermediate, which is then coupled with an oxazoline derivative to produce the final product. The process is relatively complex and requires a high degree of expertise in organic chemistry.
Scientific Research Applications
4,5-Dihydro-5-((4-(4-(dimethylamino)phenyl)-1-piperazinyl)methyl)-2-oxazolamine has been used extensively in scientific research to study the function of the 5-HT1A receptor. This receptor is involved in regulating a wide range of physiological and behavioral processes, including anxiety, depression, and pain perception. Studies have shown that this compound can be used to selectively block the 5-HT1A receptor, which allows researchers to study the specific effects of this receptor on different processes.
properties
CAS RN |
144881-38-9 |
---|---|
Molecular Formula |
C16H25N5O |
Molecular Weight |
303.4 g/mol |
IUPAC Name |
5-[[4-[4-(dimethylamino)phenyl]piperazin-1-yl]methyl]-4,5-dihydro-1,3-oxazol-2-amine |
InChI |
InChI=1S/C16H25N5O/c1-19(2)13-3-5-14(6-4-13)21-9-7-20(8-10-21)12-15-11-18-16(17)22-15/h3-6,15H,7-12H2,1-2H3,(H2,17,18) |
InChI Key |
PAGGCFCCWFPUFN-UHFFFAOYSA-N |
SMILES |
CN(C)C1=CC=C(C=C1)N2CCN(CC2)CC3CN=C(O3)N |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)N2CCN(CC2)CC3CN=C(O3)N |
synonyms |
4,5-Dihydro-5-((4-(4-(dimethylamino)phenyl)-1-piperazinyl)methyl)-2-ox azolamine |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.